Cas no 1304574-20-6 (Dabigatran Etexilate Propanoate)

• Product Name: Dabigatran Etexilate Propanoate
• CAS No: 1304574-20-6
• MF: C₃₅H₄₃N₇O₅
• MW: 641.759827852249
• CID: 4761773
• Update Time: 2025-06-15

Dabigatran Etexilate Propanoate Chemical and Physical Properties

Names and Identifiers

• KB3BB67DU4
• Dabigatran impurity 10
• beta-Alanine, N-((2-(((4-((((hexyloxy)carbonyl)amino)iminomethyl)phenyl)amino)methyl)-1-methyl-1H-benzimidazol-5-yl)carbonyl)-N-2-pyridinyl-, propyl ester
• Unii-KB3BB67DU4
• Dabigatran Etexilate Propanoate

• Inchi： 1S/C35H43N7O5/c1-4-6-7-10-22-47-35(45)40-33(36)25-12-15-27(16-13-25)38-24-31-39-28-23-26(14-17-29(28)41(31)3)34(44)42(30-11-8-9-19-37-30)20-18-32(43)46-21-5-2/h8-9,11-17,19,23,38H,4-7,10,18,20-22,24H2,1-3H3,(H2,36,40,45)
• InChI Key： SLPCJXCFBRGFMX-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC(=CC=1)NCC1=NC2C=C(C(N(C3C=CC=CN=3)CCC(=O)OCCC)=O)C=CC=2N1C)=N)=O)CCCCCC

Computed Properties

• Exact Mass: 641.33256750 g/mol
• Monoisotopic Mass: 641.33256750 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 47
• Rotatable Bond Count: 19
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 152
• Molecular Weight: 641.8

Additional information on Dabigatran Etexilate Propanoate

Comprehensive Overview of Dabigatran Etexilate Propanoate (CAS No. 1304574-20-6): Mechanism, Applications, and Industry Insights

Dabigatran Etexilate Propanoate (CAS No. 1304574-20-6) is a prodrug derivative of the well-known anticoagulant dabigatran etexilate, designed to enhance bioavailability and pharmacokinetic properties. This compound has garnered significant attention in pharmaceutical research due to its potential therapeutic applications, particularly in cardiovascular and thromboembolic disorders. As a direct thrombin inhibitor, it offers a targeted mechanism of action, making it a subject of interest for researchers and clinicians alike.

The chemical structure of Dabigatran Etexilate Propanoate incorporates a propanoate ester group, which improves its solubility and absorption profile. This modification addresses one of the key challenges associated with the parent compound, dabigatran etexilate, which has variable bioavailability. The CAS No. 1304574-20-6 specifically identifies this propanoate derivative, distinguishing it from other analogs in the dabigatran family.

In recent years, the demand for novel anticoagulants with fewer side effects and predictable pharmacokinetics has surged. Dabigatran Etexilate Propanoate aligns with this trend, as it reduces the need for frequent monitoring compared to traditional anticoagulants like warfarin. This advantage has made it a focal point in discussions about personalized medicine and patient-centric treatment strategies. Additionally, its potential use in atrial fibrillation and venous thromboembolism prophylaxis has been explored in preclinical studies.

From a manufacturing perspective, the synthesis of Dabigatran Etexilate Propanoate involves multi-step organic reactions, including esterification and purification processes. The compound's stability under various storage conditions is another critical factor for pharmaceutical developers. Researchers are also investigating its compatibility with drug delivery systems, such as nanoparticles and liposomes, to further optimize its therapeutic efficacy.

The global market for anticoagulants is projected to grow significantly, driven by an aging population and rising incidences of cardiovascular diseases. Dabigatran Etexilate Propanoate is poised to play a role in this expansion, particularly as healthcare systems prioritize cost-effective and efficient treatments. Its potential to reduce hospital readmissions and complications associated with bleeding disorders adds to its appeal.

In summary, Dabigatran Etexilate Propanoate (CAS No. 1304574-20-6) represents a promising advancement in anticoagulant therapy. Its unique chemical properties, combined with growing clinical relevance, make it a compound worth watching in the evolving landscape of cardiovascular pharmaceuticals. Future research will likely focus on its long-term safety profile and comparative effectiveness against existing therapies.